Cas no 1825602-41-2 (2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile)

• Product Name: 2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile
• CAS No: 1825602-41-2
• MF: C₁₂H₂₀N₄O₂S
• MW: 284.377800941467
• CID: 5844527
• PubChem ID: 121537045
• Update Time: 2025-11-01

2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

• Z2000971459
• N-(2-cyanopropyl)-N-methyl-4-prop-2-ynylpiperazine-1-sulfonamide
• EN300-6643172
• 2-methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile
• AKOS030736835
• 1825602-41-2
• 2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile

• Inchi： 1S/C12H20N4O2S/c1-4-5-15-6-8-16(9-7-15)19(17,18)14(3)11-12(2)10-13/h1,12H,5-9,11H2,2-3H3
• InChI Key： PHJOZNNMZYTAGK-UHFFFAOYSA-N
• SMILES： S(N(C)CC(C#N)C)(N1CCN(CC#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 284.13069707g/mol
• Monoisotopic Mass: 284.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76Ų

Additional information on 2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile

Comprehensive Overview of 2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile (CAS No. 1825602-41-2)

2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile, identified by its CAS No. 1825602-41-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperazine ring, a sulfonamide group, and a propargyl moiety, making it a versatile intermediate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

The compound’s IUPAC name reflects its intricate architecture, emphasizing the presence of a methyl-substituted nitrile group and a sulfonamide-linked piperazine derivative. Such structural attributes are frequently explored in the design of small-molecule therapeutics, especially in oncology and neurology. Recent studies highlight the growing demand for highly selective inhibitors, and 1825602-41-2 offers a promising scaffold due to its ability to interact with specific protein binding sites. This aligns with the industry’s shift toward precision medicine and personalized treatment strategies.

In the context of synthetic chemistry, 2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile serves as a valuable building block for click chemistry applications. The propargyl group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted method for bioconjugation and material science. This property has fueled its use in proteomics and chemical biology, where researchers aim to develop fluorescent probes or activity-based protein profiling tools. Such innovations address the rising interest in real-time imaging and diagnostic technologies.

From a commercial perspective, the compound’s CAS No. 1825602-41-2 is often searched alongside terms like “piperazine derivatives supplier” or “sulfonamide-based intermediates”, reflecting its niche market demand. Manufacturers emphasize its high purity and custom synthesis options to cater to academic and industrial clients. Additionally, its relevance to AI-driven drug discovery platforms has grown, as machine learning models increasingly rely on structurally diverse libraries for virtual screening campaigns.

Safety and regulatory compliance are critical considerations for handling 1825602-41-2. While not classified as hazardous, proper storage under anhydrous conditions is recommended to maintain stability. The compound’s MSDS data underscores standard laboratory precautions, aligning with global chemical safety protocols. This focus on safety resonates with the broader push for green chemistry and sustainable research practices.

In summary, 2-Methyl-3-[methyl({[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl})amino]propanenitrile represents a multifaceted tool for modern science. Its applications span drug development, chemical biology, and material innovation, driven by its adaptable structure. As the scientific community continues to explore next-generation therapeutics and diagnostic tools, this compound is poised to remain a key player in advancing research frontiers.